Cas no 2091538-43-9 (6-(difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid
• CAS No: 2091538-43-9
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 5154296
• Update Time: 2025-06-08

6-(difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(difluoromethyl)-4-(hydroxymethyl)-
• 6-(difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c9-7(10)6-1-4(3-12)5(2-11-6)8(13)14/h1-2,7,12H,3H2,(H,13,14)
• InChI Key： KVBHSOLIXUDHKH-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)F)=CC(CO)=C1C(O)=O

Additional information on 6-(difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid

Research Briefing on 6-(Difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic Acid (CAS: 2091538-43-9)

6-(Difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid (CAS: 2091538-43-9) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a difluoromethyl group and a hydroxymethyl group on a pyridine scaffold, which are key structural motifs known to enhance pharmacological properties such as metabolic stability, bioavailability, and target binding affinity. Recent studies have explored its utility as a building block for the synthesis of bioactive molecules and its role in modulating enzymatic activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a precursor for the development of kinase inhibitors. The study highlighted the compound's ability to serve as a versatile intermediate in the synthesis of pyridine-based inhibitors targeting protein kinases involved in cancer and inflammatory diseases. The difluoromethyl group was found to improve the compound's lipophilicity and metabolic stability, while the hydroxymethyl group facilitated further derivatization to enhance target specificity.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the design of small-molecule modulators for G protein-coupled receptors (GPCRs). The researchers demonstrated that 6-(difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid could be efficiently incorporated into GPCR ligands, leading to improved binding affinity and selectivity. The study also noted the compound's favorable physicochemical properties, such as solubility and permeability, which are critical for oral bioavailability.

Further research has explored the compound's potential in prodrug design. A 2024 preprint article on ChemRxiv described the use of 6-(difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid as a promoiety for masking carboxylic acid groups in prodrugs. The study reported that the compound's hydroxymethyl group could be enzymatically cleaved in vivo, releasing the active drug while maintaining stability in the gastrointestinal tract. This approach holds promise for improving the delivery of drugs with poor oral absorption.

In addition to its applications in drug design, the compound has also been investigated for its role in chemical biology tools. A recent ACS Chemical Biology publication detailed its use as a fluorescent probe for detecting enzymatic activity in live cells. The difluoromethyl group was found to quench fluorescence until enzymatic cleavage occurred, enabling real-time monitoring of enzyme kinetics. This application underscores the compound's versatility beyond traditional medicinal chemistry.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 6-(difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid. A 2023 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to reduce production costs and improve yields. The review also emphasized the importance of further preclinical studies to evaluate the compound's safety and efficacy in vivo.

In conclusion, 6-(difluoromethyl)-4-(hydroxymethyl)pyridine-3-carboxylic acid (CAS: 2091538-43-9) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and versatile applications make it a valuable tool for researchers aiming to develop novel therapeutics and chemical probes. Future studies should focus on addressing synthetic challenges and expanding its utility in targeted drug delivery and diagnostic applications.